Cas no 2138010-23-6 (4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl-)

• Product Name: 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl-
• CAS No: 2138010-23-6
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5300100
• Update Time: 2025-06-24

4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl-

• Inchi： 1S/C13H15N3OS/c1-2-15-12(17)11-8-18-13(16-11)10-5-3-4-9(6-10)7-14/h3-6,8H,2,7,14H2,1H3,(H,15,17)
• InChI Key： YPDTUBZFKJMOPO-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC)=O)N=C1C1=CC=CC(CN)=C1

Additional information on 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl-

Professional Introduction to 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- (CAS No. 2138010-23-6)

4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- (CAS No. 2138010-23-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The molecular structure of 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- incorporates both thiazole and amide functional groups, which are pivotal in determining its chemical reactivity and biological efficacy.

The significance of this compound lies in its potential as a lead molecule for drug discovery. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amide group in the molecular structure suggests that this compound may exhibit protease inhibition capabilities, which is a critical target in the development of drugs for various chronic diseases. Furthermore, the 2-[3-(aminomethyl)phenyl] moiety introduces a phenyl ring with an aminomethyl substituent, which can enhance binding affinity to biological targets by forming multiple hydrogen bonds and hydrophobic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have shown that 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- can interact with specific amino acid residues in target proteins, thereby modulating their activity. This has opened up new avenues for designing targeted therapies against diseases such as cancer and neurodegenerative disorders. The compound's ability to selectively bind to disease-causing proteins without affecting normal cellular processes makes it an attractive candidate for further development.

In vitro studies have demonstrated promising results regarding the pharmacological properties of this compound. Researchers have observed significant inhibitory effects on various enzymes and receptors relevant to human health. For instance, preliminary data suggests that 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- can inhibit the activity of certain kinases involved in tumor growth and progression. Additionally, its interaction with inflammatory pathways has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated rigorous characterization of the compound's structural integrity.

The pharmacokinetic profile of 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl- is another critical aspect that has been thoroughly investigated. Studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The bioavailability of the drug candidate has been enhanced through formulation strategies such as prodrug design and nanotechnology-based delivery systems.

The safety profile of this compound is also a focal point of research. Preclinical toxicology studies have been conducted to assess its potential side effects and determine the appropriate dosage range for therapeutic use. These studies have provided valuable insights into the compound's metabolic pathways and potential interactions with other drugs, ensuring that it can be safely integrated into clinical practice.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of novel therapeutic agents like 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl-. By analyzing vast datasets containing chemical structures and biological activity information, researchers can predict the potential efficacy of new compounds with remarkable accuracy. This approach has not only shortened the time required for drug development but also increased the success rate of clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative formulations and combination therapies that leverage the unique characteristics of 4-Thiazolecarboxamide, 2-[3-(aminomethyl)phenyl]-N-ethyl-. As our understanding of disease mechanisms continues to evolve, this compound is poised to play a significant role in addressing some of the most pressing health challenges faced by humanity.